2-Phenylethoxymethyloxirane

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-(2-phenylethoxymethyl)oxirane
• InChI: InChI=1S/C11H14O2/c1-2-4-10(5-3-1)6-7-12-8-11-9-13-11/h1-5,11H,6-9H2
• InChI Key: LMTJPHNFBSNLHM-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COCCC2=CC=CC=C2

Description

2-Phenylethoxymethyloxirane is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure similar to that described in Preparation 46 was repeated, except that 4.28 g of 2-phenylethanol, 1.68 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 4.1 ml of epibromohydrin and 100 ml of anhydrous dimethylformamide were used. The resulting crude product was purified by silica gel column chromatography, using a 8:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 4.68 g of the title compound as a colorless oil having an Rf value of 0.77 (on silica gel thin layer chromatography, using a 2:1 by volume mixture of hexane and ethyl acetate as the developing solvent).